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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458

Disclaimer: Comprehensive safety and toxicological data for heptyl crotonate are not readily
available in publicly accessible Safety Data Sheets (SDS). This guide summarizes the existing
physical and chemical data and provides general safety protocols for handling chemicals with
unknown hazards. Researchers, scientists, and drug development professionals are advised to
conduct a thorough risk assessment before handling this compound.

Introduction

Heptyl crotonate (CAS No. 16930-99-7) is an ester with applications in the flavor and
fragrance industry.[1] Its chemical formula is C11H2002, and it is also known by other names
such as 2-butenoic acid, heptyl ester and heptyl 2-butenoate.[2][3] Due to the limited
availability of a complete SDS, this document serves to consolidate the known properties of
heptyl crotonate and to outline essential safety workflows for its handling in a laboratory
setting.

Physicochemical Properties

The following table summarizes the available quantitative data for heptyl crotonate. It is
important to note that some of these values are estimated.
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Property Value Source
Molecular Formula C11H2002 Alfa Chemistry, FlavScents
Molecular Weight 184.28 g/mol Alfa Chemistry
CAS Number 16930-99-7 Alfa Chemistry, FlavScents
Colorless to pale yellow clear The Good Scents Company,
Appearance - .
liquid (estimated) FlavScents
A 95.00 to 100.00% (sum of The Good Scents Company,
ssa
Y isomers) FlavScents
N ) 229.00t0 231.00 °C @ 760.00  The Good Scents Company,
Boiling Point
mm Hg FlavScents
235.7°C at 760 mmHg Alfa Chemistry

Flash Point

222.00 °F (105.56 °C) TCC

The Good Scents Company,

FlavScents

106.1°C

Alfa Chemistry

Vapor Pressure

0.049000 mmHg @ 25.00 °C

The Good Scents Company,

(estimated) FlavScents
Density 0.889 g/cm? Alfa Chemistry
) The Good Scents Company,
logP (o/w) 4.354 (estimated)
FlavScents
Soluble in alcohol; water,
- The Good Scents Company,
Solubility 16.97 mg/L @ 25 °C

(estimated)

FlavScents

Hazard and Safety Information

A comprehensive GHS classification, including hazard statements, pictograms, and
precautionary statements for heptyl crotonate, is not available from the searched sources.
Similarly, detailed toxicological, ecological, and regulatory information could not be found. In
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the absence of such data, it is prudent to treat heptyl crotonate as a potentially hazardous
substance.[4][5][6]

Experimental Protocols and Workflows

Given the lack of specific safety data for heptyl crotonate, the following sections detail
generalized experimental workflows and safety procedures applicable to handling chemicals
with unknown hazards.

When handling a chemical with incomplete safety information, a systematic approach to safety
is crucial. The following diagram illustrates a general workflow for laboratory personnel.
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Preparation Phase

Assess Potential Hazards
(Assume toxicity)

;

Review Experimental Protocols

l

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling Phase

Work in a Ventilated Fume Hood

,

Minimize Exposure
(Avoid inhalation, skin contact)

l

Properly Label All Containers

Post-Handling Phase

Decontaminate Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

General laboratory safety workflow for handling chemicals with unknown hazards.
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In the event of an accidental exposure to a chemical with unknown toxicity, immediate and
appropriate first aid is critical. The following diagram outlines a general first-aid response
workflow.

Exposure Event

Chemical Exposure Occurs

Immediate Response

Remove from Source of Exposure

'

Remove Contaminated Clothing

'

Flush Affected Area with Water
(Eyes: 15 mins, Skin: 15 mins)

Medical Attention

Seek Immediate Medical Attention

‘

Provide Chemical Information
(if available)

Click to download full resolution via product page

General first-aid response workflow for chemical exposure.

Key First-Aid Procedures:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[8][9]

 Inhalation: Move the person to fresh air. If breathing has stopped, perform artificial
respiration. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

Personal Protective Equipment (PPE)

When handling heptyl crotonate or any chemical with unknown hazards, appropriate PPE is
mandatory. This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.[10]

o Hand Protection: Chemically resistant gloves. The specific glove material should be selected
based on a risk assessment of potential exposure.

» Body Protection: A laboratory coat, long pants, and closed-toe shoes.[11]

Handling and Storage

o Handling: All work with heptyl crotonate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[5][11] Avoid contact with skin, eyes, and clothing.
Avoid breathing vapors or mist.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials.

Conclusion

While heptyl crotonate has applications in specific industries, the lack of a comprehensive
public Safety Data Sheet necessitates a cautious approach to its handling. The information
provided in this guide is intended to supplement, not replace, established laboratory safety
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protocols and professional judgment. Researchers and all other personnel must adhere to

prudent laboratory practices and conduct a thorough risk assessment before using this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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